Cas no 1260650-24-5 (3-(5-bromo-2,3-dimethoxyphenyl)pyrrolidine)

• Product Name: 3-(5-bromo-2,3-dimethoxyphenyl)pyrrolidine
• CAS No: 1260650-24-5
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 6177986
• PubChem ID: 117460970
• Update Time: 2025-10-18

3-(5-bromo-2,3-dimethoxyphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2,3-dimethoxyphenyl)pyrrolidine
• EN300-1913016
• 1260650-24-5

• Inchi： 1S/C12H16BrNO2/c1-15-11-6-9(13)5-10(12(11)16-2)8-3-4-14-7-8/h5-6,8,14H,3-4,7H2,1-2H3
• InChI Key： NQVHPRLZSOJTIK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C1CNCC1)OC)OC

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(5-bromo-2,3-dimethoxyphenyl)pyrrolidine

Introduction to 3-(5-bromo-2,3-dimethoxyphenyl)pyrrolidine (CAS No. 1260650-24-5)

3-(5-bromo-2,3-dimethoxyphenyl)pyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 1260650-24-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic amine has garnered attention due to its structural uniqueness and potential biological activities. The presence of both bromine and methoxy substituents on the phenyl ring, combined with the pyrrolidine moiety, makes it a versatile scaffold for drug discovery and development. The compound's molecular structure not only contributes to its chemical reactivity but also influences its pharmacokinetic and pharmacodynamic properties, making it a subject of extensive interest in modern medicinal chemistry.

The synthesis of 3-(5-bromo-2,3-dimethoxyphenyl)pyrrolidine involves a series of well-orchestrated chemical reactions that highlight the precision and expertise required in organic synthesis. The introduction of the bromo and methoxy groups at specific positions on the phenyl ring is critical for achieving the desired biological activity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both preclinical and clinical studies. The compound's stability under various conditions, including storage and handling, is another crucial factor that has been thoroughly investigated to ensure its suitability for pharmaceutical applications.

In the context of drug discovery, 3-(5-bromo-2,3-dimethoxyphenyl)pyrrolidine has been explored for its potential role in modulating various biological pathways. The pyrrolidine ring is a common motif in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The bromo and methoxy substituents further enhance the compound's binding affinity by introducing specific electronic and steric effects. This has led to investigations into its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have been particularly interested in its interactions with proteins involved in inflammation, pain management, and neurodegenerative diseases.

Recent studies have demonstrated the compound's efficacy in preclinical models as a modulator of inflammatory pathways. The bromo-substituted phenyl ring has been shown to enhance binding to certain enzyme targets, leading to reduced inflammation in experimental models. Additionally, the methoxy groups contribute to metabolic stability, which is essential for a drug candidate's pharmacokinetic profile. These findings have prompted further investigation into derivatives of 3-(5-bromo-2,3-dimethoxyphenyl)pyrrolidine, with the aim of optimizing its therapeutic potential while minimizing side effects.

The pharmaceutical industry has recognized the importance of such heterocyclic compounds in developing novel therapeutics. 3-(5-bromo-2,3-dimethoxyphenyl)pyrrolidine exemplifies how structural modifications can lead to significant changes in biological activity. The combination of computational modeling and experimental validation has been instrumental in understanding its mechanism of action. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into how this compound interacts with biological targets at the molecular level.

The development of new synthetic routes has also been a focus area for researchers working with 3-(5-bromo-2,3-dimethoxyphenyl)pyrrolidine. Green chemistry principles have been increasingly applied to improve the sustainability of synthetic processes. This includes reducing waste generation, minimizing energy consumption, and using environmentally friendly solvents. Such approaches not only make the production process more efficient but also align with global efforts to promote sustainable pharmaceutical manufacturing.

The potential applications of 3-(5-bromo-2,3-dimethoxyphenyl)pyrrolidine extend beyond traditional therapeutic areas. Its unique structure makes it a valuable building block for designing novel materials with specialized properties. For instance, researchers have explored its use in creating advanced polymers that exhibit improved biodegradability or enhanced mechanical strength. These applications highlight the compound's versatility beyond its pharmaceutical significance.

As research continues to uncover new aspects of 3-(5-bromo-2,3-dimethoxyphenyl)pyrrolidine, collaborations between academic institutions and pharmaceutical companies are becoming more frequent. Such partnerships accelerate the translation of laboratory findings into clinical applications, bringing new treatments closer to patients who need them most. The compound's role as a key intermediate in drug development underscores its importance in modern medicinal chemistry.

In conclusion,3-(5-bromo-2,3-dimethoxyphenyl)pyrrolidine (CAS No. 1260650-24-5) represents a promising area of research with significant implications for drug discovery and development. Its unique structural features and potential biological activities make it a valuable candidate for further investigation. As synthetic methodologies continue to evolve and our understanding of biological pathways deepens,this compound is poised to play an important role in shaping the future of pharmaceuticals.